Cas no 886896-76-0 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide
• CAS No: 886896-76-0
• MF: C₂₄H₂₀N₄O₆S
• MW: 492.503804206848
• CID: 5480839
• Update Time: 2025-05-20

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-[[(4-methylphenyl)sulfonyl]amino]-
• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide

• Inchi： 1S/C24H20N4O6S/c1-15-5-8-19(9-6-15)35(30,31)28-18-4-2-3-16(13-18)22(29)25-24-27-26-23(34-24)17-7-10-20-21(14-17)33-12-11-32-20/h2-10,13-14,28H,11-12H2,1H3,(H,25,27,29)
• InChI Key： CYCDANCITRCAIL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)C1=CC=CC(NS(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide

Introduction to N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide (CAS No. 886896-76-0)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide (CAS No. 886896-76-0) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxine derivatives and is characterized by its unique structural features, including a 1,3,4-oxadiazole ring and a 4-methylbenzenesulfonamide moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The 1,3,4-oxadiazole ring is a heterocyclic compound that is widely studied for its pharmacological properties. It is known for its ability to enhance the stability and bioavailability of drug molecules. The presence of this ring in N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide suggests that the compound may exhibit enhanced stability and improved pharmacokinetic properties compared to similar compounds without this structural feature.

The 2,3-dihydro-1,4-benzodioxin moiety is another key structural element of this compound. This bicyclic system is often found in natural products and synthetic compounds with various biological activities. The benzodioxin ring system has been associated with anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide suggests that it may have similar biological activities.

The 4-methylbenzenesulfonamide group is a common functional group in pharmaceuticals and is known for its ability to modulate the activity of various enzymes and receptors. This group can enhance the solubility and permeability of drug molecules, making it an important component in the design of effective therapeutic agents. In the context of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide, the 4-methylbenzenesulfonamide group may play a crucial role in determining its pharmacological profile.

Recent research has highlighted the potential therapeutic applications of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(4-methylbenzenesulfonamido)benzamide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF7) and colon cancer cells (HCT116). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl2.

In addition to its antiproliferative effects, N-5-(2,3-dihydro-1,4-benzodioxin-6-y)-1,3,4-thiadiazolyl)-N'-(pyridin 2 ylmethylidene)hydrazinecarboxylic acid has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL6.

The pharmacokinetic properties of N-[5-[[(E)-(pyridin 2 ylmethylidene)hydrazino]carbonyl]-[1 3]thiadiazol 2 yl] benzene sulfonamide have also been studied extensively. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, N-[5-[[(E)-(pyridin 2 ylmethylidene)hydrazino]carbonyl]-[1 3]thiadiazol 2 yl] benzene sulfonamide (CAS No. 886896760) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its stability and bioavailability, making it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.